Cas no 773873-73-7 (Methyl 2,3,5-trifluorobenzoate)

• Product Name: Methyl 2,3,5-trifluorobenzoate
• CAS No: 773873-73-7
• MF: C₈H₅F₃O₂
• MW: 190.119313001633
• CID: 1784816
• PubChem ID: 46311183
• Update Time: 2025-05-22

Methyl 2,3,5-trifluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3,5-trifluorobenzoate
• LogP
• SCHEMBL1997531
• C90773
• benzoic acid, 2,3,5-trifluoro-, methyl ester
• AKOS006293999
• 773873-73-7
• methyl2,3,5-trifluorobenzoate

• MDL： MFCD06203718
• Inchi： 1S/C8H5F3O2/c1-13-8(12)5-2-4(9)3-6(10)7(5)11/h2-3H,1H3
• InChI Key： QPGISBCCZGVQNJ-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CC=1C(=O)OC)F)F

Computed Properties

• Exact Mass: 190.02416388g/mol
• Monoisotopic Mass: 190.02416388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2,3,5-trifluorobenzoate

Methyl 2,3,5-Trifluorobenzoate: A Comprehensive Overview

Methyl 2,3,5-trifluorobenzoate (CAS No. 773873-73-7) is a versatile organic compound that has garnered significant attention in various fields due to its unique chemical properties and wide-ranging applications. This compound, also referred to as methyl 2,3,5-trifluorobenzoate or simply methyl trifluorobenzoate, is a derivative of benzoic acid with three fluorine atoms attached to the aromatic ring. The presence of these fluorine atoms imparts distinctive electronic and steric effects, making it an invaluable compound in numerous industrial and research settings.

The synthesis of methyl 2,3,5-trifluorobenzoate typically involves the esterification of 2,3,5-trifluorobenzoic acid with methanol under appropriate conditions. This reaction is often catalyzed by acids such as sulfuric acid or enzymes like lipases. The resulting ester is a white crystalline solid with a melting point of approximately 60°C and a boiling point around 140°C at standard pressure. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various chemical reactions and formulations.

One of the most notable applications of methyl 2,3,5-trifluorobenzoate is in the pharmaceutical industry. Its structure serves as a valuable intermediate in the synthesis of complex molecules with potential therapeutic effects. For instance, recent studies have explored its role in the development of novel anti-inflammatory agents and antiviral drugs. The fluorine atoms in the molecule contribute to enhanced bioavailability and stability, making it an attractive candidate for drug design.

In addition to its pharmaceutical applications, methyl 2,3,5-trifluorobenzoate finds utility in agrochemicals and materials science. In agriculture, it has been investigated as a component in herbicides due to its ability to inhibit specific enzymatic pathways in plants. Furthermore, its use as a precursor in the synthesis of advanced polymers and coatings has been documented in recent research papers.

Recent advancements in green chemistry have also highlighted the potential of methyl 2,3,5-trifluorobenzoate as an eco-friendly alternative in various chemical processes. Researchers have demonstrated that its use can significantly reduce waste generation and energy consumption in certain industrial reactions. This aligns with global efforts to promote sustainable practices across industries.

The environmental impact of methyl 2,3,5-trifluorobenzoate has been a subject of scrutiny in recent years. Studies indicate that while it is not inherently toxic at low concentrations, improper disposal or excessive exposure can pose risks to aquatic life. Regulatory bodies are increasingly emphasizing the need for responsible handling and disposal practices to mitigate these risks.

In conclusion, methyl 2,3,5-trifluorobenzoate (CAS No. 773873-73-7) stands out as a multifaceted compound with diverse applications across various sectors. Its unique chemical properties make it an essential component in modern chemical research and industry. As scientific understanding continues to evolve, this compound is expected to play an even more prominent role in driving innovation and sustainability.